Cas no 1267623-84-6 (5-Methylisoxazole-3-carboxylic-d4 Acid)

• Product Name: 5-Methylisoxazole-3-carboxylic-d4 Acid
• CAS No: 1267623-84-6
• MF: C₅H₅NO₃
• MW: 127.098101377487
• CID: 1063743
• PubChem ID: 76947
• Update Time: 2025-05-27

5-Methylisoxazole-3-carboxylic-d4 Acid Chemical and Physical Properties

Names and Identifiers

• 5-Methylisoxazole-3-carboxylic-d4 Acid
• 5-Methylisoxazole-3-
• STK260850
• AC-22739
• STR04361
• J-019440
• M2405
• SY010127
• 5-METHYLISOXASOLE-3-CARBOXYLIC ACID
• DB-013170
• J-517816
• MFCD01318162
• 1267623-84-6
• EN300-16526
• 5-methyl-3-isoxazolecarboxlic acid
• ALBB-000121
• AS-5028
• HMS1754B06
• AM20090521
• YZP807C30G
• NS00048107
• 3405-77-4
• 5-methyl-isoxazole-carboxylic acid
• A6015
• 5-methyl-isoxazole-3-carboxylic acid
• 5-methyl-1,2-oxazole-3-carboxylic acid
• UNII-YZP807C30G
• 3-Carboxy-5-methylisoxazole; 5-Methyl-1,2-oxazole-3-carboxylic Acid; 5-Methyl-3-isoxazolecarboxylic Acid
• CCG-321645
• F1984-0188
• AKOS000263471
• 5-methylisoxazole-3-carboxylicacid
• 5-methylisoxazol-3-carbonsaure
• EINECS 225-454-9
• SCHEMBL286771
• BBL015822
• 3-ISOXAZOLECARBOXYLIC ACID, 5-METHYL-
• CS-W007575
• 5-methyl-3-isoxazolecarboxylic acid
• 5-Methyl-3-isooxazolecarboxylic acid
• Q27449789
• DTXSID10878772
• 3-CARBOXY-5-METHYLISOXAZOLE
• EINECS 222-289-4
• 5-Methylisoxazole-3-carboxylic acid

• Inchi： 1S/C5H5NO3/c1-3-2-4(5(7)8)6-9-3/h2H,1H3,(H,7,8)
• InChI Key： BNMPIJWVMVNSRD-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(C(=O)O)=N1

Computed Properties

• Exact Mass: 127.026943022g/mol
• Monoisotopic Mass: 127.026943022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 312.5±22.0 °C at 760 mmHg
• Flash Point: 142.8±22.3 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

5-Methylisoxazole-3-carboxylic-d4 Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)